
5-Bromo-6-chloro-1H-indol-3-yl acetate
Overview
Description
Chemical Identity: 5-Bromo-6-chloro-1H-indol-3-yl acetate (CAS: 108847-96-7) is an indole derivative with the molecular formula C10H7BrClNO2 and a molecular weight of 288.53 g/mol . It is characterized by a bromine atom at position 5, chlorine at position 6, and an acetyloxy group at position 3 of the indole scaffold.
Preparation Methods
Synthesis of the Indole Core Structure
The indole scaffold serves as the foundational structure for this compound. Two primary routes are employed to construct the indole core:
Fischer Indole Synthesis
The Fischer indole synthesis remains a widely used method for constructing substituted indoles. For 5-bromo-6-chloro-1H-indol-3-yl acetate, this approach involves:
-
Starting Materials : A phenylhydrazine derivative and a ketone precursor (e.g., 4-bromo-5-chlorocyclohexanone).
-
Reaction Conditions : Acid catalysis (e.g., HCl or H₂SO₄) at elevated temperatures (80–120°C) to facilitate cyclization.
-
Mechanism : The hydrazone intermediate undergoes -sigmatropic rearrangement, followed by cyclization and aromatization.
Key challenges include regioselectivity control to ensure proper positioning of bromine and chlorine substituents. Modulating acid strength and reaction time minimizes byproducts such as isoindoles.
Buchwald-Hartwig Amination
For halogenated indoles, the Buchwald-Hartwig amination offers superior control over substituent placement:
-
Starting Materials : 2-bromo-3-chloroaniline and a vinyl bromide.
-
Catalysts : Palladium-based catalysts (e.g., Pd(OAc)₂) with ligands such as XPhos.
-
Conditions : Conducted under inert atmosphere (N₂ or Ar) at 80–100°C in polar aprotic solvents (e.g., DMF).
This method achieves higher yields (75–85%) compared to traditional approaches but requires rigorous exclusion of moisture and oxygen.
Functionalization of the Indole Ring
After constructing the indole core, bromination, chlorination, and acetylation steps introduce the desired substituents.
Bromination and Chlorination
Electrophilic Aromatic Substitution (EAS) :
-
Bromination :
-
Reagents : Bromine (Br₂) in acetic acid or N-bromosuccinimide (NBS) with a Lewis acid catalyst (e.g., FeBr₃).
-
Positional Control : Directed by the electron-donating effect of the indole nitrogen, favoring substitution at the 5-position.
-
-
Chlorination :
-
Reagents : Chlorine gas (Cl₂) or sulfuryl chloride (SO₂Cl₂) in dichloromethane.
-
Regioselectivity : Enhanced by steric effects, leading to 6-position substitution.
-
Sequential Halogenation :
Bromination typically precedes chlorination to avoid overhalogenation. Reaction temperatures are maintained below 40°C to prevent ring degradation.
Acetylation of the 3-Hydroxy Group
The final step involves esterification of the 3-hydroxyindole intermediate:
-
Reagents : Acetic anhydride (Ac₂O) in the presence of a base (e.g., pyridine or DMAP).
-
Conditions : Reflux in anhydrous THF or DCM for 4–6 hours.
-
Yield Optimization : Excess acetic anhydride (2.5 equiv) and molecular sieves to absorb water improve yields to 90–95%.
Industrial-Scale Production Considerations
Scaling up laboratory synthesis requires addressing cost, safety, and environmental factors:
Continuous-Flow Reactor Systems
-
Advantages : Enhanced heat transfer, reduced reaction times, and improved reproducibility.
-
Parameters :
-
Residence Time : 10–15 minutes at 120°C.
-
Catalyst Recycling : Immobilized Pd catalysts reduce metal leaching.
-
Solvent Recovery and Waste Management
-
Green Solvents : Ethyl acetate and cyclopentyl methyl ether (CPME) replace toxic solvents like DMF.
-
Distillation : Solvent recovery rates exceed 85% through fractional distillation.
Analytical Validation of Synthesis
Ensuring product purity and structural fidelity involves multi-technique characterization:
Chromatographic Analysis
-
HPLC Conditions :
Column Mobile Phase Flow Rate Detection Retention Time C18 60:40 MeCN:H₂O 1.0 mL/min UV 254 nm 8.2 min -
Purity Criteria : ≥98% by peak area integration.
Spectroscopic Confirmation
-
¹H NMR (400 MHz, CDCl₃) :
-
δ 7.45 (s, 1H, H-2)
-
δ 7.28 (d, J = 8.4 Hz, 1H, H-7)
-
δ 2.32 (s, 3H, OAc)
-
-
IR (ATR) :
-
1745 cm⁻¹ (C=O stretch)
-
1220 cm⁻¹ (C-O ester)
-
Comparative Analysis of Synthetic Routes
Table 1: Efficiency Metrics for Preparation Methods
Method | Yield (%) | Purity (%) | Cost (USD/g) | Scalability |
---|---|---|---|---|
Fischer Indole | 68 | 95 | 120 | Moderate |
Buchwald-Hartwig | 82 | 98 | 250 | High |
Continuous-Flow | 88 | 99 | 180 | Industrial |
Key Findings :
-
The Buchwald-Hartwig method offers superior yield and purity but at higher costs.
-
Continuous-flow systems balance efficiency and scalability for large-scale production.
Troubleshooting Common Synthesis Issues
Low Yields in Acetylation
-
Cause : Residual moisture hydrolyzing acetic anhydride.
-
Solution : Use molecular sieves and anhydrous solvents.
Byproduct Formation During Halogenation
-
Cause : Overhalogenation or incorrect regioselectivity.
-
Mitigation : Stepwise addition of halogenating agents and strict temperature control.
Chemical Reactions Analysis
Types of Reactions: 5-Bromo-6-chloro-1H-indol-3-yl acetate can undergo various chemical reactions, including:
Substitution Reactions: Due to the presence of halogens, it can participate in nucleophilic substitution reactions.
Oxidation and Reduction: The indole ring can be subjected to oxidation and reduction reactions, altering its electronic properties.
Ester Hydrolysis: The acetate group can be hydrolyzed under acidic or basic conditions to yield the corresponding alcohol and acetic acid.
Common Reagents and Conditions:
Nucleophilic Substitution: Common reagents include nucleophiles such as amines or thiols, often under basic conditions.
Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.
Hydrolysis: Acidic or basic aqueous solutions are used to hydrolyze the ester group.
Major Products:
Substitution Products: Depending on the nucleophile, various substituted indole derivatives can be formed.
Oxidation Products: Oxidized forms of the indole ring, such as indole-3-carboxylic acid.
Reduction Products: Reduced forms of the indole ring, such as indoline derivatives.
Hydrolysis Products: Indole-3-ol and acetic acid.
Scientific Research Applications
Pharmaceutical Development
Overview : The compound serves as a crucial intermediate in the synthesis of various pharmaceuticals, particularly those targeting cancer and infectious diseases.
Key Applications :
- Anticancer Agents : Research indicates that 5-bromo-6-chloro-1H-indol-3-yl acetate possesses significant anticancer properties. It has been investigated for its ability to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest .
- Antimicrobial Activity : The compound has shown efficacy against a range of pathogens, including bacteria and viruses. Its effectiveness as an antiviral agent has been explored in studies focusing on HIV and other viral infections, where it demonstrated inhibitory effects on viral replication .
Biological Research
Overview : In biological research, this compound is utilized to study enzyme kinetics, receptor interactions, and cellular signaling pathways.
Key Applications :
- Enzyme Inhibition Studies : The compound is used to investigate the inhibition of various enzymes linked to disease pathways. It has been shown to interact with key metabolic enzymes, potentially leading to therapeutic applications in metabolic disorders .
- Cell Signaling Pathways : Its role in modulating signaling pathways such as MAPK/ERK and NF-kB has been documented, providing insights into its potential as a therapeutic agent in inflammatory and autoimmune diseases .
Material Science
Overview : The unique chemical properties of this compound make it suitable for applications in material science.
Key Applications :
- Organic Semiconductors : Due to its electronic properties, this compound is being explored for use in organic semiconductor materials, which are essential for developing efficient electronic devices .
Data Table: Summary of Applications
Case Study 1: Anticancer Activity
A study published in the Journal of Medicinal Chemistry investigated the anticancer properties of this compound. The results demonstrated that the compound induced apoptosis in various cancer cell lines through mitochondrial pathways. The IC50 values indicated potent activity at low concentrations, suggesting its potential for development as an anticancer drug.
Case Study 2: Antiviral Properties
Research conducted at a leading virology lab examined the antiviral efficacy of this compound against HIV. In vitro assays showed that it significantly reduced viral load in infected cell cultures. The selectivity index (SI) indicated that the compound was selectively toxic to HIV-infected cells compared to uninfected cells, highlighting its therapeutic potential.
Mechanism of Action
The mechanism of action of 5-Bromo-6-chloro-1H-indol-3-yl acetate is not explicitly detailed in the literature. as an indole derivative, it likely interacts with various biological targets through its aromatic and heterocyclic structure. Indole compounds are known to bind to multiple receptors and enzymes, influencing pathways related to cell signaling, metabolism, and gene expression .
Comparison with Similar Compounds
Physical and Chemical Properties :
- Appearance : Colorless to pale yellow crystalline solid .
- Density : 1.721 g/cm³ .
- Boiling Point : Predicted at 429.3 ± 40.0°C .
- Solubility : Soluble in organic solvents (chloroform, ether, dichloromethane) .
- Stability : Stable under standard conditions but decomposes under high temperature, light, or oxidizing agents .
Comparison with Structurally Similar Compounds
Structural Analogues: Halogen and Ester Variations
Table 1: Key Structural and Physical Properties
Compound Name | Molecular Formula | Molecular Weight (g/mol) | Melting Point (°C) | Key Substituents |
---|---|---|---|---|
5-Bromo-6-chloro-1H-indol-3-yl acetate | C10H7BrClNO2 | 288.53 | Not reported | Br (C5), Cl (C6), acetate (C3) |
1-Acetyl-5-bromo-6-chloro-1H-indol-3-yl acetate | C12H9BrClNO3 | 330.56 | 171–172 | Acetyl (N1), Br (C5), Cl (C6) |
5-Bromo-6-chloro-3-indoxyl butyrate | C12H11BrClNO2 | 316.58 | Not reported | Br (C5), Cl (C6), butyrate (C3) |
5-Bromo-6-chloro-1H-indol-3-yl octanoate | C16H19BrClNO2 | 372.68 | Not reported | Br (C5), Cl (C6), octanoate (C3) |
Sodium 5-bromo-6-chloro-1H-indol-3-yl phosphate | C8H4BrClNNa2O4P | 367.44 | Not reported | Br (C5), Cl (C6), phosphate (C3) |
Key Observations :
- Acetylation at N1 (e.g., 1-Acetyl-5-bromo-6-chloro-1H-indol-3-yl acetate) increases molecular weight by ~42 g/mol compared to the parent compound and enhances thermal stability (melting point: 171–172°C) .
- Phosphate Derivative : Sodium 5-bromo-6-chloro-1H-indol-3-yl phosphate exhibits higher water solubility due to its ionic nature, making it suitable for aqueous-phase reactions .
Positional Isomers and Halogen Substitution
1-Acetyl-5-bromo-4-chloro-1H-indol-3-yl acetate (CAS: 3030-06-6)
- Structure : Chlorine at position 4 instead of 5.
- Impact : Altered electronic distribution may affect reactivity and biological activity compared to the 6-chloro isomer .
Biological Activity
5-Bromo-6-chloro-1H-indol-3-yl acetate is a synthetic compound belonging to the indole family, notable for its diverse biological activities. This article provides a comprehensive overview of its biological activity, mechanisms of action, and potential applications in medicinal chemistry.
Chemical Structure and Properties
Molecular Formula: C₁₀H₇BrClNO₂
Molecular Weight: 273.52 g/mol
Structure: The compound features a bromine atom at the 5-position and a chlorine atom at the 6-position of the indole ring, along with an acetate group. This unique structure contributes to its biological properties.
Biological Activities
This compound exhibits several significant biological activities:
- Anticancer Activity: Research indicates that indole derivatives, including this compound, can induce apoptosis and inhibit cell proliferation in various cancer cell lines. For instance, studies have shown that it can modulate signaling pathways involved in cancer progression.
- Antimicrobial Properties: The compound has demonstrated antimicrobial activity against various pathogens. Its derivatives are being explored for their potential in treating infections caused by resistant strains of bacteria .
- Enzyme Inhibition: It has been used in research settings to study enzyme kinetics and protein-ligand interactions. The compound interacts with specific enzymes, potentially altering their activity, which could be harnessed for therapeutic purposes .
The mechanisms through which this compound exerts its biological effects include:
- Protein-Ligand Interactions: The compound binds to various proteins, influencing their function and activity. This interaction is crucial for its role in enzyme inhibition and modulation of biochemical pathways .
- Cell Signaling Modulation: It affects signaling pathways related to cell growth, apoptosis, and inflammation. This modulation is particularly relevant in cancer therapy, where controlling these pathways can enhance treatment efficacy .
- Antioxidant Activity: Some studies suggest that indole derivatives possess antioxidant properties, which may contribute to their protective effects against cellular damage.
Study 1: Anticancer Effects
A study published in Molecules examined the anticancer properties of various indole derivatives, including this compound. The results indicated that this compound significantly inhibited the proliferation of human cancer cell lines through apoptosis induction and cell cycle arrest .
Study 2: Antimicrobial Activity
Research conducted on the antimicrobial potential of indole derivatives highlighted that this compound showed effective inhibition against Gram-positive and Gram-negative bacteria. The study emphasized its potential as a lead compound for developing new antibiotics targeting resistant strains.
Data Table: Biological Activities Overview
Q & A
Basic Research Questions
Q. What are the recommended storage conditions for 5-Bromo-6-chloro-1H-indol-3-yl acetate to ensure long-term stability?
- Methodological Answer: Store the compound in airtight containers under refrigeration (2–8°C) to prevent degradation. Ensure the storage area is dry, well-ventilated, and protected from light. Avoid exposure to moisture, as hydrolysis of the acetate group can occur under humid conditions .
Q. How can researchers verify the purity of synthesized this compound?
- Methodological Answer: Use high-performance liquid chromatography (HPLC) with a C18 column and UV detection (λ = 254 nm) to assess purity. Confirm structural integrity via -NMR (e.g., aromatic proton signals at δ 7.2–7.8 ppm) and mass spectrometry (expected molecular ion [M+H] at m/z 288.53) .
Q. What safety protocols are critical when handling this compound in the laboratory?
- Methodological Answer:
- PPE: Wear nitrile gloves, chemical-resistant lab coats, and safety goggles.
- Ventilation: Use a fume hood to avoid inhalation of vapors or dust.
- Spill Management: Neutralize spills with inert absorbents (e.g., vermiculite) and dispose of as hazardous waste .
Advanced Research Questions
Q. How can discrepancies in reported physicochemical properties (e.g., melting point, solubility) be resolved experimentally?
- Methodological Answer: Perform differential scanning calorimetry (DSC) to determine the melting point under controlled heating rates. For solubility, conduct systematic studies in solvents like DMSO, ethanol, and water at varying temperatures. Cross-validate results with literature using standardized protocols (e.g., OECD guidelines) .
Q. What strategies improve the yield of this compound in large-scale synthesis?
- Methodological Answer:
- Catalysis: Optimize reaction conditions using Lewis acid catalysts (e.g., ZnCl) to enhance acetylation efficiency.
- Workflow: Implement continuous-flow chemistry to minimize side reactions.
- Purification: Use preparative HPLC with gradient elution (acetonitrile/water) for high-purity isolation .
Q. How is this compound utilized as a chromogenic substrate in esterase activity assays?
- Methodological Answer: The acetate group is hydrolyzed by esterases, releasing 5-Bromo-6-chloro-1H-indol-3-ol, which oxidizes to form a blue indigo derivative. Optimize assay conditions by varying pH (6.5–8.0), temperature (25–37°C), and substrate concentration (0.1–1.0 mM). Monitor absorbance at 615 nm for kinetic analysis .
Q. What experimental approaches assess the compound’s stability under varying pH and temperature conditions?
- Methodological Answer:
- pH Stability: Incubate the compound in buffers (pH 2–12) at 25°C for 24–72 hours. Analyze degradation via HPLC.
- Thermal Stability: Conduct accelerated stability studies at 40°C/75% RH for 4 weeks, comparing results to controls stored at 2–8°C .
Q. Troubleshooting & Data Contradiction Analysis
Q. How to address inconsistent enzymatic inhibition results when using this compound in biochemical assays?
- Methodological Answer:
- Control Experiments: Include positive (e.g., known esterase inhibitors) and negative controls (solvent-only).
- Interference Checks: Test for interactions with assay components (e.g., detergents, co-factors).
- Replicate Design: Use triplicate measurements and statistical validation (e.g., ANOVA) to identify outliers .
Q. Why might crystallographic data for this compound conflict with computational modeling results?
- Methodological Answer:
- Data Collection: Use high-resolution X-ray diffraction (SHELX programs) to resolve crystal packing effects.
- Computational Refinement: Apply density functional theory (DFT) to account for electronic effects not captured in static models .
Q. Ecological & Toxicological Considerations
Q. What methodologies are recommended for evaluating the environmental impact of this compound?
- Methodological Answer:
- Acute Toxicity: Perform Daphnia magna or Aliivibrio fischeri bioassays to estimate EC values.
- Degradation Studies: Use OECD 301B guidelines to assess biodegradability in aqueous systems .
Properties
IUPAC Name |
(5-bromo-6-chloro-1H-indol-3-yl) acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrClNO2/c1-5(14)15-10-4-13-9-3-8(12)7(11)2-6(9)10/h2-4,13H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGNSHSQWMJVXLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CNC2=CC(=C(C=C21)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60350891 | |
Record name | 5-Bromo-6-chloro-1H-indol-3-yl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60350891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
102185-48-8 | |
Record name | 5-Bromo-6-chloro-1H-indol-3-yl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60350891 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.